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Compound of Interest

Compound Name: 2,6-Dimethoxyisonicotinic acid

Cat. No.: B1295853 Get Quote

Overview of 2,6-Dimethoxyisonicotinic Acid
2,6-Dimethoxyisonicotinic acid is a chemical compound that belongs to the class of

substituted pyridines. It is a derivative of isonicotinic acid with two methoxy groups at the 2 and

6 positions.

Chemical Properties:
Property Value

Chemical Formula C8H9NO4

Molar Mass 183.16 g/mol

Appearance Typically a white to off-white solid

Solubility Soluble in many organic solvents

Applications in Research:
2,6-Dimethoxyisonicotinic acid and its derivatives are of interest in medicinal chemistry and

drug development. They can serve as building blocks or intermediates in the synthesis of more

complex molecules with potential biological activity. For example, they have been investigated

in the context of:
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Antiviral agents: Some pyridine derivatives have shown promise as inhibitors of viral

replication.

Anticancer research: Certain compounds containing the pyridine scaffold have been studied

for their potential to inhibit cancer cell growth.

Agrochemicals: Pyridine derivatives are also used in the development of new herbicides and

pesticides.

The following diagram illustrates the general workflow for the chemical synthesis of a target

molecule, which is a fundamental process in drug discovery and development.
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Caption: A generalized workflow for chemical synthesis.
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It is important to note that the specific reaction conditions, such as temperature, pressure,

catalysts, and solvents, are critical for the successful and safe synthesis of any chemical

compound. These parameters are determined through careful research and development by

experienced chemists.

For detailed and specific protocols, I recommend consulting peer-reviewed scientific literature

and established chemical synthesis databases. These resources provide experimentally

validated procedures and are the standard for researchers in the field.

To cite this document: BenchChem. [Step-by-step synthesis of 2,6-Dimethoxyisonicotinic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295853#step-by-step-synthesis-of-2-6-
dimethoxyisonicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b1295853#step-by-step-synthesis-of-2-6-dimethoxyisonicotinic-acid
https://www.benchchem.com/product/b1295853#step-by-step-synthesis-of-2-6-dimethoxyisonicotinic-acid
https://www.benchchem.com/product/b1295853#step-by-step-synthesis-of-2-6-dimethoxyisonicotinic-acid
https://www.benchchem.com/product/b1295853#step-by-step-synthesis-of-2-6-dimethoxyisonicotinic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295853?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

